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Compound of Interest

Compound Name: O-Desmethyl Tramadol-d6

Cat. No.: B1145074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and

physicochemical properties of O-Desmethyl Tramadol-d6. The information is compiled and

presented to meet the needs of researchers, scientists, and professionals in drug development,

with a focus on clear data presentation and detailed procedural outlines.

Chemical and Physical Properties
O-Desmethyl Tramadol-d6 is the deuterium-labeled form of O-Desmethyl Tramadol, the

primary active metabolite of Tramadol.[1][2] It is categorized as an opioid and is often used as

an internal standard for the quantification of O-Desmethyl Tramadol in various analytical

methods, such as gas chromatography or liquid chromatography-mass spectrometry (GC-MS

or LC-MS).[3][4]

The following tables summarize the key physical and chemical data for O-Desmethyl
Tramadol-d6 and its hydrochloride salt.
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Identifier Value Source(s)

Chemical Name

3-[(1R,2R)-2-

[[bis(trideuteriomethyl)amino]m

ethyl]-1-

hydroxycyclohexyl]phenol

[5]

Synonyms
O-Desmethyltramadol-d6;

ODMT-d6
[3][5]

Molecular Formula C₁₅H₁₇D₆NO₂ [3][6]

Molecular Weight 255.39 g/mol [5]

CAS Number 873928-73-5 [2][5]

Identifier Value Source(s)

Chemical Name

rel-3-[(1R,2R)-2-[(dimethyl-d3

amino)methyl]-1-

hydroxycyclohexyl]-phenol,

monohydrochloride

[3]

Synonyms
O-Desmethyl-cis-tramadol-d6

hydrochloride
[6]

Molecular Formula C₁₅H₁₇D₆NO₂ • HCl [3][6]

Formula Weight 291.8 g/mol [3][6]

CAS Number 1261393-87-6 [3][6]

Appearance White to Light Beige Solid [7]

Formulation
Often supplied as a 1 mg/ml or

100 µg/ml solution in methanol
[3][4]

Hazard Identification and Safety Precautions
O-Desmethyl Tramadol-d6 is classified as a hazardous substance. The GHS classification

indicates that it is toxic if swallowed, may cause drowsiness or dizziness, and is toxic to aquatic
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life with long-lasting effects.[8]

GHS Classification Hazard Statement
Precautionary Statement
Codes

Acute toxicity, oral (Category

3)
H301: Toxic if swallowed

P264, P270, P301+P310,

P321, P330, P405, P501

Specific target organ toxicity,

single exposure (Category 3),

Narcotic effects

H336: May cause drowsiness

or dizziness

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

Hazardous to the aquatic

environment, long-term hazard

(Category 2)

H411: Toxic to aquatic life with

long lasting effects
P273, P391, P501

Personal Protective Equipment (PPE) and Handling
Handling:

Avoid contact with skin, eyes, and clothing.[9]

Avoid inhalation of dust, fumes, gas, mist, vapors, or spray.[8]

Use only in a well-ventilated area or outdoors.[8] A laboratory fume hood or mechanical

exhaust is recommended.[9]

Do not eat, drink, or smoke when using this product.[8]

Wash hands thoroughly after handling.[8]

For handling the solid form, avoid the formation of dust and aerosols.

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side-shields conforming to NIOSH (US) or EN

166 (EU) standards.[9]
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Skin Protection: Handle with gloves. Dispose of contaminated gloves after use in accordance

with applicable laws and good laboratory practices. Wear impervious clothing.[9]

Respiratory Protection: If risk assessment indicates the need for air-purifying respirators, use

a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387)

respirator cartridges as a backup to engineering controls.[9]

Storage and Stability
Store in a well-ventilated place and keep the container tightly closed.[8]

Store locked up.[8]

Recommended storage temperature is -20°C for long-term stability (≥ 3 years).[3]

The substance is stable under recommended storage conditions.[8]

Emergency and First Aid Procedures
In case of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route First Aid Measures

Ingestion

If swallowed, immediately call a POISON

CENTER or doctor/physician. Rinse mouth.[8]

Do NOT induce vomiting.[8]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[8]

Skin Contact

Remove immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.[8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[10]
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards: During a fire, poisonous gases and irritant fumes may be produced.[8][11]

Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.

[8]

Experimental Protocols
Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions:

Wear full personal protective equipment, including respiratory protection.[8]

Evacuate personnel to a safe area and ensure adequate ventilation.[8]

Avoid breathing vapors, mist, dust, or gas.[8]

Environmental Precautions:

Prevent further leakage or spillage if it is safe to do so.[8]

Do not let the product enter drains or watercourses.[8]

Containment and Clean-up:

For solutions, absorb with a finely-powdered liquid-binding material such as diatomite or

universal binders.[8]

For solids, pick up and arrange disposal without creating dust.[9]

Decontaminate surfaces and equipment by scrubbing with alcohol.[8]
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Place the collected material in a suitable, closed container for disposal.[9]

Dispose of contaminated material according to local regulations.[8]

Preparation of Standard Solutions for Analytical Use
The following is a general procedure for preparing working standard solutions of O-Desmethyl

Tramadol and its deuterated internal standard for quantitative analysis, based on a published

method.[12]

Stock Solution Preparation:

Prepare individual stock standard solutions of O-Desmethyl Tramadol and O-Desmethyl
Tramadol-d6 in methanol at a concentration of 1.00 mg/mL.[12]

Working Standard Solution Preparation:

Prepare mixed working standard solutions of the two analytes by making appropriate

dilutions from the stock solutions with methanol to achieve desired concentrations (e.g.,

10.0 µg/mL and 0.50 µg/mL).[12]

Internal Standard Working Solution:

Prepare a working internal standard solution of O-Desmethyl Tramadol-d6 at a

concentration of 1.00 µg/mL by diluting the stock solution with methanol.[12]

Metabolic and Signaling Pathways
O-Desmethyl Tramadol is the primary active metabolite of Tramadol, formed through

demethylation by the liver enzyme Cytochrome P450 2D6 (CYP2D6).[1] Its analgesic effects

are primarily mediated through its action as a full agonist at the μ-opioid receptor.[1]

The following diagrams illustrate the metabolic pathway of Tramadol to O-Desmethyl Tramadol

and a simplified representation of the subsequent μ-opioid receptor signaling.

Tramadol O-Desmethyl Tramadol
(Active Metabolite)

O-demethylationCYP2D6
(Liver Enzyme)
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Click to download full resolution via product page

Caption: Metabolic conversion of Tramadol to its active metabolite, O-Desmethyl Tramadol, by

the CYP2D6 enzyme.
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Caption: Simplified signaling pathway of O-Desmethyl Tramadol at the μ-opioid receptor,

leading to analgesia.

Toxicological Information
While comprehensive toxicological data for O-Desmethyl Tramadol-d6 is not readily available,

the safety data for the unlabeled compound is relevant. It is classified as acutely toxic if

swallowed.[8] The side effects of Tramadol, which are mediated by its active metabolite O-

Desmethyl Tramadol, include dizziness, confusion, drowsiness, seizures, and respiratory

depression.[13]

Acute Toxicity: Toxic if swallowed.[8]

Skin Corrosion/Irritation: May cause skin irritation.[9][10]

Serious Eye Damage/Irritation: Causes serious eye irritation.[9][10]

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No components of this product present at levels greater than or equal to

0.1% are identified as probable, possible, or confirmed human carcinogens by IARC, ACGIH,

or NTP.[10]

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory tract irritation and

drowsiness or dizziness.[8][10]

Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

Disposal Considerations
Waste disposal should be handled by a licensed professional waste disposal service.[9]

Dispose of contents and container in accordance with local, regional, national, and international
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regulations.[8] Avoid release to the environment.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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